Cas no 1206986-79-9 (N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1206986-79-9
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 6171492
• PubChem ID: 45504800
• Update Time: 2025-06-23

N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide
• VU0523176-1
• N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-5-methyl-1,2-oxazole-3-carboxamide
• 1206986-79-9
• N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methylisoxazole-3-carboxamide
• F5834-2825
• N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-5-methyl-1,2-oxazole-3-carboxamide
• AKOS024521640

• Inchi： 1S/C19H17N3O4/c1-12-9-16(21-26-12)18(23)20-15-5-4-13-6-7-22(11-14(13)10-15)19(24)17-3-2-8-25-17/h2-5,8-10H,6-7,11H2,1H3,(H,20,23)
• InChI Key： AVBSJCMIPPYMFO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CC2C=C(C=CC=2CC1)NC(C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.6Ų

Additional information on N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide

N-2-(Furan-2-Carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-yl-5-Methyl-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

N-2-(Furan-2-Carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1206986-79-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a tetrahydroisoquinoline core and a furan moiety, making it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of N-2-(Furan-2-Carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide is composed of several key functional groups. The tetrahydroisoquinoline ring is a common scaffold in bioactive molecules due to its ability to interact with various biological targets. The furan ring adds additional complexity and can influence the compound's pharmacological properties. The 5-methyl substitution on the oxazole ring further modulates the compound's stability and reactivity.

Recent studies have highlighted the potential of N-2-(Furan-2-Carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit specific enzymes involved in the inflammatory response pathway.

In addition to its anti-inflammatory properties, N-2-(Furan-2-Carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways. This makes it a valuable candidate for further exploration in oncology research.

The synthesis of N-2-(Furan-2-Carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methyl-1,2-oxazole-3-carboxamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the tetrahydroisoquinoline core through a Pictet-Spengler cyclization reaction and the subsequent coupling with the furan and oxazole moieties. The efficiency and yield of these reactions are crucial for large-scale production and pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(Furan-2-Carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-y l5-methyl -1 , 2 - oxazole - 3 - carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings underscore the compound's potential as a novel therapeutic agent and warrant further investigation.

In conclusion, N - 2 - ( Furan - 2 - Carbonyl ) - 1 , 2 , 3 , 4 - Tetrahydroisoquinolin - 7 - yl - 5 - Methyl - 1 , 2 - Oxazole - 3 - Carboxamide (CAS No. 1206986 - 79 - 9) represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further research and development in various therapeutic areas. As ongoing studies continue to unravel its full potential, this compound is poised to play a crucial role in the future of drug discovery and development.